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Compound of Interest

Compound Name: Bis(triethoxysilyl)methane

Cat. No.: B091341 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides the fundamental molecular properties of bis(triethoxysilyl)methane, a

versatile organosilane compound used in the synthesis of hybrid organic-inorganic materials.[1]

Core Molecular Data
Bis(triethoxysilyl)methane is characterized by a methane group bridging two triethoxysilyl

units.[1] The compound's key quantitative identifiers are its molecular formula and molecular

weight.

The molecular formula of bis(triethoxysilyl)methane is C13H32O6Si2.[1][2][3][4] Its molecular

weight is approximately 340.56 g/mol .[1][2][3][4]

Data Presentation
For ease of comparison and quick reference, the core quantitative data for

bis(triethoxysilyl)methane is summarized in the table below.

Property Value

Molecular Formula C13H32O6Si2[1][2][3][4]

Molecular Weight 340.56 g/mol [1][2][3][4]
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Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular properties.
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Caption: Core properties of Bis(triethoxysilyl)methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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